Cas no 853680-52-1 (CARBAMIC ACID, [1-(4-QUINAZOLINYL)-3-AZETIDINYL]-, 1,1-DIMETHYLETHYL ESTER)

• Product Name: CARBAMIC ACID, [1-(4-QUINAZOLINYL)-3-AZETIDINYL]-, 1,1-DIMETHYLETHYL ESTER
• CAS No: 853680-52-1
• MF: C₁₆H₂₀N₄O₂
• MW: 300.355603218079
• CID: 3405771
• PubChem ID: 66570423
• Update Time: 2025-10-28

CARBAMIC ACID, [1-(4-QUINAZOLINYL)-3-AZETIDINYL]-, 1,1-DIMETHYLETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• CARBAMIC ACID, [1-(4-QUINAZOLINYL)-3-AZETIDINYL]-, 1,1-DIMETHYLETHYL ESTER
• Carbamic acid, [1-(4-quinazolinyl)-3-azetidinyl]-, 1,1-dimethylethyl ester (9CI)
• Tert-butyl (1-(quinazolin-4-yl)azetidin-3-yl)carbamate
• tert-Butyl N-[1-(quinazolin-4-yl)azetidin-3-yl]carbamate
• tert-Butyl(1-(quinazolin-4-yl)azetidin-3-yl)carbamate
• AKOS026670828
• (1-quinazolin-4-yl-azetidin-3-yl)-carbamic acid tert-butyl ester
• SB52100
• tert-butyl N-(1-quinazolin-4-ylazetidin-3-yl)carbamate
• KS-7252
• SCHEMBL2799228
• 853680-52-1
• ZYLVILAEHSYZCT-UHFFFAOYSA-N

• MDL： MFCD11974428
• Inchi： 1S/C16H20N4O2/c1-16(2,3)22-15(21)19-11-8-20(9-11)14-12-6-4-5-7-13(12)17-10-18-14/h4-7,10-11H,8-9H2,1-3H3,(H,19,21)
• InChI Key： ZYLVILAEHSYZCT-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CN(C2=C3C(=NC=N2)C=CC=C3)C1

Computed Properties

• Exact Mass: 300.15862589Da
• Monoisotopic Mass: 300.15862589Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.4Ų

Additional information on CARBAMIC ACID, [1-(4-QUINAZOLINYL)-3-AZETIDINYL]-, 1,1-DIMETHYLETHYL ESTER

Comprehensive Overview of CARBAMIC ACID, [1-(4-QUINAZOLINYL)-3-AZETIDINYL]-, 1,1-DIMETHYLETHYL ESTER (CAS No. 853680-52-1)

The compound CARBAMIC ACID, [1-(4-QUINAZOLINYL)-3-AZETIDINYL]-, 1,1-DIMETHYLETHYL ESTER (CAS No. 853680-52-1) is a specialized organic molecule with a unique structural framework combining quinazoline and azetidine moieties. This tert-butyl ester derivative has garnered significant attention in pharmaceutical and biochemical research due to its potential as a scaffold for drug discovery. The presence of both heterocyclic systems in its structure makes it a promising candidate for modulating biological targets, particularly in oncology and inflammation-related pathways.

Recent trends in scientific literature highlight the growing interest in quinazoline-based compounds, driven by their diverse pharmacological activities. Researchers are actively exploring CAS No. 853680-52-1 as a precursor for kinase inhibitors, given the 4-quinazolinyl group's known interactions with ATP-binding sites. The compound's azetidine ring further enhances its metabolic stability—a critical factor addressed in modern medicinal chemistry optimization strategies. These properties align with current industry demands for molecules with improved pharmacokinetic profiles.

From a synthetic chemistry perspective, the carbamate functionality in this molecule offers versatile modification opportunities. The tert-butoxycarbonyl (Boc) protecting group is particularly valuable in multi-step syntheses, allowing selective deprotection under mild acidic conditions. This feature has made CARBAMIC ACID, [1-(4-QUINAZOLINYL)-3-AZETIDINYL]-, 1,1-DIMETHYLETHYL ESTER a valuable intermediate in parallel synthesis approaches—a technique widely adopted in high-throughput screening platforms.

The compound's physicochemical properties warrant special consideration. With calculated logP values suggesting moderate lipophilicity, CAS No. 853680-52-1 demonstrates favorable membrane permeability while maintaining sufficient aqueous solubility—a balance frequently sought in bioavailability enhancement studies. These characteristics have prompted investigations into its potential as a blood-brain barrier penetrant, particularly for central nervous system-targeted applications.

Analytical characterization of this material typically involves advanced techniques such as LC-MS and NMR spectroscopy. The proton NMR spectrum clearly displays distinctive signals from the azetidine protons (δ 3.5-4.0 ppm) and quinazoline aromatic protons (δ 7.5-8.5 ppm), while mass spectrometry confirms the molecular ion peak corresponding to its exact mass of 314.39 g/mol. Such analytical data is crucial for quality control in preclinical development stages.

In the context of green chemistry initiatives, synthetic routes to 853680-52-1 have evolved to incorporate catalytic methods and atom-economical transformations. Recent patent literature describes improved procedures using palladium-catalyzed coupling reactions, significantly reducing heavy metal waste compared to traditional methods. These advancements respond to the pharmaceutical industry's increasing emphasis on sustainable synthesis practices.

The commercial availability of CARBAMIC ACID, [1-(4-QUINAZOLINYL)-3-AZETIDINYL]-, 1,1-DIMETHYLETHYL ESTER through specialized fine chemical suppliers has facilitated its adoption in academic and industrial laboratories. Current pricing models reflect its status as a research-grade compound, with bulk quantities available for structure-activity relationship studies. Storage recommendations typically suggest protection from moisture at -20°C to maintain the integrity of the Boc group.

Emerging applications explore the compound's utility in proteolysis-targeting chimera (PROTAC) design, where its quinazoline moiety serves as a warhead for targeted protein degradation. This cutting-edge approach in drug discovery leverages the molecule's ability to simultaneously bind target proteins and E3 ubiquitin ligases—a mechanism gaining traction in undruggable target research.

Safety assessments indicate that standard laboratory handling procedures are appropriate when working with this material. While comprehensive toxicological data remains limited due to its research-stage status, structural analogs suggest the importance of proper personal protective equipment during manipulation. These precautions align with broader laboratory safety culture improvements across the chemical sciences.

Future research directions for CAS No. 853680-52-1 may explore its potential in combination therapies, particularly where synergistic effects with existing pharmacophores are hypothesized. The compound's modular structure lends itself well to library generation efforts, supporting the ongoing shift toward fragment-based drug design methodologies in modern pharmaceutical R&D.